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Compound of Interest

5-Amino-1-(2-
Compound Name:

hydroxyethyl)pyrazole
CAS No.: 73616-27-0
Cat. No.: B159084

Get Quote

\ J

An In-depth Technical Guide to the Core Basic Properties of 5-Amino-1-(2-
hydroxyethyl)pyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties of 5-Amino-1-(2-hydroxyethyl)pyrazole. The information is curated to
support research, development, and application of this versatile heterocyclic compound.

Chemical Identity and Physical Properties

5-Amino-1-(2-hydroxyethyl)pyrazole, with the CAS number 73616-27-0, is a pyrazole
derivative characterized by an amino group at the 5-position and a 2-hydroxyethyl substituent
on the pyrazole nitrogen.[1][2][3][4] This compound is a solid at room temperature, typically
appearing as a white to light yellow or orange crystalline powder.[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)
Molecular Formula CsHoNs3O [1112][3]
Molecular Weight 127.14 g/mol [1][4]

CAS Number 73616-27-0 [1][21[3]

White to light yellow to light
Appearance _ (2]
orange crystalline powder

Melting Point 107 - 109 °C [2][4]

Boiling Point 140 °C at 0.04 mmHg [2][5]

Purity >98% to =99% (by GC) [2][3]
Synonyms:

e 2-(5-Amino-1H-pyrazol-1-yl)ethanol[1][3][4]
¢ 1H-Pyrazole-1-ethanol, 5-amino-[1]
e (5-Amino-pyrazol-1-yl)-ethanol

e 2-(5-Aminopyrazol-1-yl)ethanol[3]

Synthesis

While specific peer-reviewed experimental protocols for the direct synthesis of 5-Amino-1-(2-
hydroxyethyl)pyrazole are not readily available in the searched literature, a multi-step
synthesis can be inferred from patent literature. The general approach involves the formation of
a substituted pyrazole precursor followed by decarboxylation.

Experimental Protocol: Synthesis via Decarboxylation of
a Carboxy Intermediate

This protocol is based on a method described in a patent for the preparation of related pyrazole
derivatives.
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Step 1: Formation of 5-amino-4-carboxy-1-(2'-hydroxyethyl)-pyrazole

e React an alkyl (ethoxymethylene)cyanoacetate with 2-hydroxyethylhydrazine in an alkanol
solution.

e The resulting solid product is isolated.

o Hydrolyze the solid by heating with a 2N aqueous sodium hydroxide solution.

 Acidify the solution with 6N hydrochloric acid to precipitate 5-amino-4-carboxy-1-(2'-
hydroxyethyl)-pyrazole.

« Filter the mixture to remove any undissolved material.

Step 2: Decarboxylation to 5-Amino-1-(2-hydroxyethyl)pyrazole

e Heat the isolated 5-amino-4-carboxy-1-(2'-hydroxyethyl)-pyrazole intermediate at 160-170 °C
to induce decarboxylation.

e The resulting 5-Amino-1-(2-hydroxyethyl)pyrazole is then purified by distillation under high
vacuum.

Logical Relationship of the Synthesis Pathway

Click to download full resolution via product page
Caption: Synthesis workflow for 5-Amino-1-(2-hydroxyethyl)pyrazole.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, Mass Spectrometry) for 5-Amino-1-(2-
hydroxyethyl)pyrazole are not available in the searched scientific literature. However, spectral

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body-img#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

data for closely related aminopyrazole derivatives have been reported and can be used for
comparative purposes. For instance, *H and 3C NMR data are available for various 5-amino-
1H-pyrazole-5-carbonitriles.[6][7]

Acidity and Basicity (pKa)

No experimental pKa value for 5-Amino-1-(2-hydroxyethyl)pyrazole has been found in the
reviewed literature. The molecule possesses both a basic amino group and a weakly acidic
pyrazole N-H proton (in its tautomeric form), as well as a hydroxyl group. The basicity of the
amino group is a key parameter influencing the compound's solubility and interaction with
biological targets. The pKa of aminopyrazoles can be determined using methods like *H NMR
spectroscopy by monitoring chemical shift changes with pH.

Solubility

The solubility of 5-Amino-1-(2-hydroxyethyl)pyrazole is described as being compatible with
various solvents, which is advantageous for its use in formulations.[2] While specific
quantitative solubility data is not available, general solubility trends for pyrazole derivatives
suggest that they are often more soluble in organic solvents like ethanol, methanol, and
acetone compared to water.[6] The presence of the polar hydroxyl and amino groups in 5-
Amino-1-(2-hydroxyethyl)pyrazole would be expected to enhance its agueous solubility
compared to unsubstituted pyrazole. The solubility of pyrazole derivatives can be influenced by
factors such as pH and the formation of salts.

Biological Activity and Applications

5-Amino-1-(2-hydroxyethyl)pyrazole is primarily utilized as a versatile intermediate in the
synthesis of more complex bioactive molecules, particularly in the pharmaceutical and
agrochemical industries.[2] Derivatives of 5-aminopyrazoles are known to exhibit a wide range
of biological activities, including but not limited to, anticancer, anti-inflammatory, and
antimicrobial properties.[8] The core compound itself is a valuable building block for creating
novel therapeutic agents.[2] For example, it serves as a precursor in the development of anti-
inflammatory and analgesic drugs.[2]

Experimental Workflow for Evaluating Biological Activity
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Caption: General workflow for drug discovery using the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b159084/docs?utm_src=pdf-body-img#5-amino-1-2-hydroxyethyl-pyrazole-basic-properties
https://www.benchchem.com/product/b159084?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

¢ 1. 5-Amino-1-(2-hydroxyethyl)pyrazole | CymitQuimica [cymitquimica.com]
e 2. chemimpex.com [chemimpex.com]
e 3. scbt.com [scbt.com]

e 4,.73616-27-0 CAS MSDS (5-Amino-1-(2-hydroxyethyl)pyrazole) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 5. 5-Amino-1-(2-hydroxyethyl)pyrazole | 73616-27-0 [chemicalbook.com]
e 6. rsc.org [rsc.org]

e 7. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel
modified LDH - PMC [pmc.ncbi.nlm.nih.gov]

e 8. mdpi.com [mdpi.com]

» To cite this document: BenchChem. [5-Amino-1-(2-hydroxyethyl)pyrazole basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b159084/docs#5-amino-1-2-hydroxyethyl-pyrazole-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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